Cas no 1804513-97-0 (3-Cyano-2-mercaptoisonicotinoyl chloride)

• Product Name: 3-Cyano-2-mercaptoisonicotinoyl chloride
• CAS No: 1804513-97-0
• MF: C₇H₃ClN₂OS
• MW: 198.62951874733
• CID: 4904198
• Update Time: 2025-10-06

3-Cyano-2-mercaptoisonicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-mercaptoisonicotinoyl chloride

• Inchi： 1S/C7H3ClN2OS/c8-6(11)4-1-2-10-7(12)5(4)3-9/h1-2H,(H,10,12)
• InChI Key： OFSUJQDYRYZTCD-UHFFFAOYSA-N
• SMILES： ClC(C1C=CNC(C=1C#N)=S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 361
• XLogP3: 1
• Topological Polar Surface Area: 85

Additional information on 3-Cyano-2-mercaptoisonicotinoyl chloride

Introduction to 3-Cyano-2-mercaptoisonicotinoyl chloride (CAS No. 1804513-97-0)

3-Cyano-2-mercaptoisonicotinoyl chloride (CAS No. 1804513-97-0) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyano, mercapto, and isonicotinoyl chloride functionalities, which contribute to its reactivity and utility in synthetic chemistry.

The molecular formula of 3-Cyano-2-mercaptoisonicotinoyl chloride is C₉H₆N₂O₂S, and it has a molecular weight of approximately 214.21 g/mol. The presence of the cyano group imparts strong electron-withdrawing properties, while the mercapto group provides nucleophilic reactivity. The isonicotinoyl chloride moiety further enhances the compound's reactivity by facilitating electrophilic substitution reactions.

In the realm of pharmaceutical research, 3-Cyano-2-mercaptoisonicotinoyl chloride has shown promise as a key intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of anti-inflammatory agents, antiviral compounds, and potential anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from this compound that exhibited potent anti-inflammatory activity in vitro and in vivo models.

The versatility of 3-Cyano-2-mercaptoisonicotinoyl chloride extends beyond pharmaceutical applications. In materials science, it has been utilized as a building block for the synthesis of functional polymers and coatings. The unique combination of functional groups allows for the creation of materials with tailored properties, such as enhanced mechanical strength, improved thermal stability, and increased biocompatibility. A notable example is the use of this compound in the development of polymer-based drug delivery systems that can release therapeutic agents in a controlled manner.

In the field of chemical synthesis, 3-Cyano-2-mercaptoisonicotinoyl chloride serves as a valuable reagent for the preparation of complex organic molecules. Its reactivity makes it an excellent starting material for multi-step syntheses, particularly those involving heterocyclic compounds. Researchers have successfully employed this compound in the synthesis of various heterocycles, including pyridines, pyrimidines, and quinolines, which are important scaffolds in medicinal chemistry.

The safety and handling of 3-Cyano-2-mercaptoisonicotinoyl chloride are crucial considerations for its practical application. As with many reactive organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used during handling, and storage conditions should be carefully controlled to prevent degradation or unwanted reactions.

In conclusion, 3-Cyano-2-mercaptoisonicotinoyl chloride (CAS No. 1804513-97-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on innovative solutions in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and optimize existing uses, further solidifying its importance in modern chemistry.